Cas no 411209-78-4 (Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI))

• Product Name: Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI)
• CAS No: 411209-78-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1023139
• PubChem ID: 15311270
• Update Time: 2025-04-20

Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI)
• 4-aminobenzoic acid (s)-s-butyl ester
• (2S)-2-Butanyl 4-aminobenzoate
• Benzoic acid,4-amino-,(1S)-1-methylpropyl ester(9ci)
• 411209-78-4

• Inchi： 1S/C11H15NO2/c1-3-8(2)14-11(13)9-4-6-10(12)7-5-9/h4-8H,3,12H2,1-2H3/t8-/m0/s1
• InChI Key： ROVCSQPVIUUCRI-QMMMGPOBSA-N
• SMILES： O(C(C1C=CC(=CC=1)N)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų